6-[5-Butanoyl-6-(pyrrolidin-1-yl)pyrimidin-2(1H)-ylidene]cyclohexa-2,4-dien-1-one

Specification

• CAS No.: 823801-54-3
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 1-[2-(2-hydroxyphenyl)-4-pyrrolidin-1-ylpyrimidin-5-yl]butan-1-one
• Standard InChI: InChI=1S/C18H21N3O2/c1-2-7-15(22)14-12-19-17(13-8-3-4-9-16(13)23)20-18(14)21-10-5-6-11-21/h3-4,8-9,12,23H,2,5-7,10-11H2,1H3
• Standard InChI Key: OUOFYVAXQSJWPN-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C1=CN=C(N=C1N2CCCC2)C3=CC=CC=C3O

Introduction

Structural Overview

This compound can be described as a hybrid structure combining a pyrimidine core, a pyrrolidine substituent, and a cyclohexadienone moiety. Its systematic name indicates:

• Pyrimidine Core: A six-membered heterocyclic ring containing two nitrogen atoms at positions 1 and 3.

• Pyrrolidinyl Substituent: A five-membered nitrogen-containing saturated ring attached to the pyrimidine.

• Butanoyl Group: A four-carbon chain with a terminal carbonyl group at position 5 of the pyrimidine ring.

• Cyclohexadienone: A six-membered ring with alternating double bonds and a ketone group.

Synthesis Pathways

The synthesis of such compounds typically involves multi-step reactions that integrate the following strategies:

• Formation of the Pyrimidine Core:

  • Pyrimidines are often synthesized through condensation reactions involving β-dicarbonyl compounds (e.g., malononitrile) and amidines under acidic or basic conditions.

• Functionalization with Pyrrolidine:

  • Introduction of the pyrrolidine group can be achieved via nucleophilic substitution or reductive amination methods.

• Attachment of the Butanoyl Group:

  • Acylation reactions using butanoyl chloride or similar reagents in the presence of a base.

• Integration of the Cyclohexadienone Moiety:

  • This step may involve cyclization reactions or oxidative transformations to introduce the ketone functionality.

Potential Applications

• Medicinal Chemistry:

  • The compound's heterocyclic framework suggests potential as a pharmacophore for drug discovery.

  • Pyrimidine derivatives are known to exhibit antiviral, anticancer, and anti-inflammatory activities.

• Material Science:

  • Cyclohexadienone derivatives are precursors for polymerization or advanced materials due to their conjugated systems.

• Biological Targeting:

  • The presence of nitrogen-rich heterocycles makes it a candidate for enzyme inhibition studies or receptor binding assays.

Challenges and Future Directions

• Synthetic Complexity:

  • Multi-step synthesis increases the cost and time required for production.

• Biological Testing:

  • Comprehensive pharmacological profiling is needed to establish its therapeutic potential.

• Scalability:

  • Developing efficient synthetic routes for large-scale production remains critical.

This compound represents an intriguing chemical entity with diverse potential applications across scientific disciplines. Further experimental studies are essential to unlock its full capabilities in both academia and industry.